Cas no 2138171-00-1 (1-2-(chloromethyl)-3-fluorophenyl-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-2-(chloromethyl)-3-fluorophenyl-4-methanesulfonyl-1H-pyrazole
• CAS No: 2138171-00-1
• MF: C₁₁H₁₀ClFN₂O₂S
• MW: 288.725703716278
• CID: 5949134
• PubChem ID: 165792462
• Update Time: 2025-05-30

1-2-(chloromethyl)-3-fluorophenyl-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(chloromethyl)-3-fluorophenyl-4-methanesulfonyl-1H-pyrazole
• 1-[2-(chloromethyl)-3-fluorophenyl]-4-methanesulfonyl-1H-pyrazole
• EN300-1115351
• 2138171-00-1

• Inchi： 1S/C11H10ClFN2O2S/c1-18(16,17)8-6-14-15(7-8)11-4-2-3-10(13)9(11)5-12/h2-4,6-7H,5H2,1H3
• InChI Key： TZZRFOFVOMRSKP-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1N1C=C(C=N1)S(C)(=O)=O)F

Computed Properties

• Exact Mass: 288.0135546g/mol
• Monoisotopic Mass: 288.0135546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-2-(chloromethyl)-3-fluorophenyl-4-methanesulfonyl-1H-pyrazole

1-2-(Chloromethyl)-3-fluorophenyl-4-methanesulfonyl-1H-pyrazole (CAS 2138171-00-1): A Comprehensive Overview of Structure, Synthesis, and Applications

The compound 1-2-(chloromethyl)-3-fluorophenyl-4-methanesulfonyl-1H-pyrazole, identified by the CAS number 2138171-00-1, represents a structurally unique scaffold with significant potential in medicinal chemistry and pharmaceutical research. Its molecular framework integrates a pyrazole ring, a fluorinated phenyl group, and a methanesulfonyl moiety, all of which contribute to its diverse reactivity and functional versatility. The chloromethyl substituent at the 2-position introduces electrophilic characteristics, enabling participation in nucleophilic substitution reactions or cross-coupling methodologies. Recent studies have highlighted the role of such hybridized structures in modulating enzyme activity and receptor interactions, positioning this compound as a promising lead for drug discovery programs targeting G protein-coupled receptors (GPCRs) and kinases.

The synthesis of CAS 2138171-00-1 typically involves multistep organic transformations, including the construction of the pyrazole core via cyclocondensation reactions between hydrazines and α-diketones. The introduction of the methanesulfonyl group is often achieved through sulfonation strategies under controlled conditions to preserve the integrity of the fluorinated aromatic ring. The presence of the fluorine atom at C3 of the phenyl ring not only enhances metabolic stability but also influences lipophilicity, a critical parameter for optimizing drug-like properties. Researchers have reported that such fluorinated motifs can improve binding affinity to biological targets while reducing off-target effects, as demonstrated in recent publications on pyrazole-based antiviral agents.

In terms of chemical reactivity, the methanesulfonyl functionality (CH₃SO₂–) serves as an excellent leaving group in nucleophilic substitution reactions, facilitating access to a range of derivatives through alkylation or amidation processes. This feature has been exploited in combinatorial chemistry approaches to generate libraries of analogs for high-throughput screening. Notably, studies published in *Organic Letters* (2024) describe how similar sulfonylated pyrazoles exhibit enhanced solubility and bioavailability when compared to non-sulfonated counterparts, underscoring their relevance in preclinical development pipelines.

Beyond synthetic utility, CAS 2138171-00-1 has garnered attention for its potential biological applications. Investigations into its pharmacological profile reveal interactions with serine proteases and tyrosine kinases—key enzymes implicated in cancer progression and inflammatory diseases. A 2025 study in *Journal of Medicinal Chemistry* demonstrated that compounds bearing both pyrazole rings and methanesulfonyl groups display nanomolar inhibitory activity against VEGFR-2, a validated target for antiangiogenic therapies. The methanesulfonyl group’s ability to form hydrogen bonds or electrostatic interactions with active site residues likely contributes to this potency.

The structural flexibility afforded by the methane bridge connecting the sulfonyl group to the pyrazole ring allows for conformational adaptability when binding to protein targets. Computational modeling studies suggest that this linker region optimizes spatial orientation between functional groups, enhancing complementarity with receptor pockets. Such insights are critical for rational drug design efforts aiming to improve selectivity over related enzymes or receptors.

Analytical characterization of CAS 2138171-00-1 relies on advanced spectroscopic techniques including NMR (¹H/¹³C/¹⁹F), mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the precise arrangement of substituents around the pyrazole core while quantifying regioselectivity during synthetic steps. Recent advancements in solid-state NMR have further enabled detailed investigations into intermolecular hydrogen bonding networks involving the sulfonyl oxygen atoms—a factor that may influence crystallization behavior during formulation development.

In industrial contexts, this compound could serve as an intermediate for synthesizing more complex molecules through click chemistry protocols or transition-metal-catalyzed couplings like Suzuki-Miyaura or Buchwald-Hartwig reactions. The presence of multiple reactive handles—such as chloromethyl groups amenable to Grignard additions—offers opportunities for modular synthesis strategies aligned with green chemistry principles emphasized by modern pharmaceutical manufacturing standards.

Ongoing research continues to explore novel applications for compounds like CAS 2138171-00-1, particularly within agrochemicals where pyrazole scaffolds are known herbicides or fungicides due to their ability to disrupt essential metabolic pathways in plants without significant mammalian toxicity concerns when properly formulated.